Cas no 2137841-67-7 (5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2137841-67-7
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 6301291
• PubChem ID: 165743913
• Update Time: 2025-10-17

5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737441
• 2137841-67-7
• 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H12FN3/c1-7-3-4-9(12)8(5-7)11-10(13)6-14-15(11)2/h3-6H,13H2,1-2H3
• InChI Key： DJHVWCZIFYEBEQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2-Fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2137841-67-7)

5-(2-Fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2137841-67-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

5-(2-Fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine is a member of the pyrazole class of compounds, which are known for their diverse biological activities. The structure of this compound consists of a pyrazole ring substituted with a 2-fluoro-5-methylphenyl group and a methyl group at the 1-position. The presence of the fluorine atom and the methyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

The molecular formula of 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine is C₁₃H₁₄FN₃, and its molecular weight is approximately 239.26 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its melting point has been reported to be around 98°C, which can vary slightly depending on the purity and crystalline form.

Synthesis Methods

The synthesis of 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine has been described in several research papers, highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 2-fluoro-5-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate methylating agent such as methyl iodide or dimethyl sulfate. This two-step process is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

An alternative approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. In this method, the reactants are combined in a microwave reactor under optimized conditions, leading to rapid formation of the desired product. The use of microwave technology not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing solvent usage and waste generation.

Biological Activities

5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine has also been investigated for its anti-inflammatory effects. Preclinical studies using animal models have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and colitis.

Clinical Applications and Research Advancements

The promising biological activities of 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine have led to increased interest in its clinical applications. Several pharmaceutical companies are currently exploring this compound as a lead candidate for drug development in various therapeutic areas. Early-stage clinical trials are underway to evaluate its safety and efficacy in human subjects.

In a recent phase I clinical trial, 5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine was administered to patients with advanced solid tumors. The results showed that the compound was well-tolerated at doses up to 300 mg/day, with no severe adverse events reported. Preliminary data also indicated some anti-tumor activity, warranting further investigation in larger clinical trials.

Beyond oncology, there is growing interest in evaluating the potential of this compound for other indications such as neurodegenerative diseases and metabolic disorders. Preclinical studies have suggested that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. Additionally, preliminary data indicate that it could be effective in managing metabolic disorders by improving insulin sensitivity and reducing lipid accumulation.

Conclusion

5-(2-fluoro-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2137841-67-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.